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Compound of Interest

Compound Name: VU0360172 hydrochloride

Cat. No.: B584834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of VU0360172
hydrochloride, a positive allosteric modulator (PAM) of the metabotropic glutamate receptor 5

(mGlu5), in mice. This document includes information on various administration routes, dosage,

and vehicle preparation, supported by quantitative data from preclinical studies. Additionally, it

outlines the key signaling pathways affected by VU0360172.

Introduction
VU0360172 is a potent and selective mGlu5 receptor PAM that enhances the receptor's

response to the endogenous ligand, glutamate. It has shown efficacy in rodent models of

psychosis and epilepsy. As a "pure" PAM, it does not exhibit intrinsic agonist activity, which may

offer a favorable safety profile by reducing the risk of epileptiform activity sometimes associated

with mGlu5 ago-PAMs. This compound is also orally active, providing flexibility in experimental

design.

Quantitative Data Summary
The following tables summarize key quantitative data for the in vivo administration of

VU0360172. While specific data in mice is limited, relevant data from rat studies are included

for context and guidance in study design.

Table 1: In Vivo Efficacy of VU0360172 in Rodents
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Species
Administrat
ion Route

Dose Range Effect ED₅₀ Reference

Rat
Intraperitonea

l (i.p.)

10 - 56.6

mg/kg

Reversal of

amphetamine

-induced

hyperlocomot

ion

15.2 mg/kg

[1](--

INVALID-

LINK--)

Rat
Subcutaneou

s (s.c.)
3 or 10 mg/kg

Significant

decrease in

spontaneous

absence

seizures

-

[2](--

INVALID-

LINK--)

Mouse
Intraperitonea

l (i.p.)
30 mg/kg

Stimulation of

polyphosphoi

nositide (PI)

hydrolysis

-

[3](--

INVALID-

LINK--)

Table 2: Pharmacological Properties of VU0360172

Parameter Value Species Assay Reference

EC₅₀ 16 nM -

In vitro mGlu5

receptor

activation

[4](--INVALID-

LINK--)

Kᵢ 195 nM -
In vitro mGlu5

receptor binding

[4](--INVALID-

LINK--)

Experimental Protocols
Vehicle Preparation

For in vivo administration, VU0360172 hydrochloride can be prepared in a vehicle suitable for

the chosen administration route. A common vehicle for intraperitoneal, oral, and subcutaneous

administration is a suspension in a mixture of DMSO and corn oil.
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Recommended Vehicle: 10% DMSO and 90% Corn Oil.[5](--INVALID-LINK--)

Preparation:

Dissolve the required amount of VU0360172 hydrochloride in DMSO to create a stock

solution.

Add the appropriate volume of corn oil to the DMSO stock solution to achieve the final

desired concentration and a 10:90 DMSO to corn oil ratio.

Vortex or sonicate the solution until a homogenous suspension is formed.

Protocol 1: Intraperitoneal (i.p.) Injection in Mice
Intraperitoneal injection is a common route for systemic administration, offering rapid

absorption.

Materials:

VU0360172 hydrochloride solution in the appropriate vehicle

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

70% ethanol

Animal scale

Procedure:

Weigh the mouse to determine the correct injection volume based on the desired dose (e.g.,

30 mg/kg). The injection volume should typically not exceed 10 mL/kg.

Gently restrain the mouse, exposing the abdomen. The mouse can be placed on its back

with its head tilted slightly down.

Wipe the injection site in the lower right quadrant of the abdomen with 70% ethanol. This

location helps to avoid puncturing the cecum, bladder, or other vital organs.
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Insert the needle at a 30-45 degree angle with the bevel facing up.

Aspirate briefly to ensure no fluid or blood is drawn back, which would indicate entry into a

blood vessel or organ.

Slowly inject the VU0360172 solution into the peritoneal cavity.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any adverse reactions.

Protocol 2: Oral Gavage in Mice
Oral gavage ensures accurate dosing for orally active compounds like VU0360172.

Materials:

VU0360172 hydrochloride solution in the appropriate vehicle

Sterile syringes

Flexible plastic or stainless steel gavage needles (18-20 gauge for adult mice)

Animal scale

Procedure:

Weigh the mouse to calculate the correct volume for the desired dose. The gavage volume

should generally not exceed 10 mL/kg.

Properly restrain the mouse to immobilize its head and straighten its neck and back.

Measure the appropriate length for gavage needle insertion by holding the needle alongside

the mouse, from the tip of the nose to the last rib.

Gently insert the gavage needle into the mouth, over the tongue, and advance it into the

esophagus. The needle should pass with minimal resistance. If resistance is met, withdraw

and reposition.
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Slowly administer the solution.

Gently remove the gavage needle.

Return the mouse to its cage and monitor for any signs of distress, such as labored

breathing.

Protocol 3: Subcutaneous (s.c.) Injection in Mice
Subcutaneous injection provides a slower absorption rate compared to i.p. injection.

Materials:

VU0360172 hydrochloride solution in the appropriate vehicle

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

70% ethanol

Animal scale

Procedure:

Weigh the mouse to determine the correct injection volume.

Gently restrain the mouse and lift the loose skin over the back of the neck and between the

shoulder blades to form a "tent."

Wipe the injection site with 70% ethanol.

Insert the needle into the base of the skin tent, parallel to the spine.

Aspirate to ensure a blood vessel has not been entered.

Inject the solution into the subcutaneous space.

Withdraw the needle and gently massage the area to help disperse the solution.
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Return the mouse to its cage and monitor for any adverse reactions.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the signaling pathway of VU0360172 and a general

experimental workflow for its in vivo administration.
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Caption: Signaling pathway of VU0360172 as an mGlu5 PAM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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